Cas no 1261595-95-2 (2,2'-Bis(trifluoromethyl)-5-fluorobiphenyl)

• Product Name: 2,2'-Bis(trifluoromethyl)-5-fluorobiphenyl
• CAS No: 1261595-95-2
• MF: C₁₄H₇F₇
• MW: 308.19420838356
• CID: 4790296
• Update Time: 2025-10-24

2,2'-Bis(trifluoromethyl)-5-fluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bis(trifluoromethyl)-5-fluorobiphenyl

• Inchi： 1S/C14H7F7/c15-8-5-6-12(14(19,20)21)10(7-8)9-3-1-2-4-11(9)13(16,17)18/h1-7H
• InChI Key： ZORSVLNMPNINHK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C1C=CC=CC=1C(F)(F)F)F)(F)F

Computed Properties

• Exact Mass: 308.044
• Monoisotopic Mass: 308.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Additional information on 2,2'-Bis(trifluoromethyl)-5-fluorobiphenyl

Research Briefing on 2,2'-Bis(trifluoromethyl)-5-fluorobiphenyl (CAS: 1261595-95-2) in Chemical Biology and Pharmaceutical Applications

The compound 2,2'-Bis(trifluoromethyl)-5-fluorobiphenyl (CAS: 1261595-95-2) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications. This polyfluorinated biphenyl derivative exhibits remarkable stability and lipophilicity, making it an attractive scaffold for drug discovery and material science applications. Recent studies have focused on its synthesis optimization, physicochemical properties, and biological activity profiling.

In synthetic chemistry, researchers have developed novel catalytic systems for the efficient preparation of this compound. A 2023 study published in the Journal of Fluorine Chemistry demonstrated a palladium-catalyzed cross-coupling approach that achieves 89% yield with excellent regioselectivity. The presence of multiple trifluoromethyl groups and the fluorine substituent creates electron-deficient aromatic systems that are valuable for designing enzyme inhibitors, particularly in targeting ATP-binding sites of kinases.

Pharmacological investigations have revealed promising results for this compound as a building block in medicinal chemistry. Molecular docking studies suggest that the steric and electronic properties of 2,2'-Bis(trifluoromethyl)-5-fluorobiphenyl enable selective interactions with various biological targets. Recent work published in Bioorganic & Medicinal Chemistry Letters (2024) highlights its incorporation into novel non-steroidal anti-inflammatory drug (NSAID) candidates, showing improved COX-2 selectivity compared to traditional arylpropionic acid derivatives.

The compound's unique properties have also found applications in materials science. Researchers at several institutions have explored its use in liquid crystal formulations and as a component in organic electronic materials. The strong dipole moment created by the trifluoromethyl groups combined with the biphenyl core's rigidity makes this compound particularly interesting for optoelectronic applications. A 2024 Nature Materials publication reported enhanced charge transport characteristics when this fluorinated biphenyl derivative was incorporated into organic semiconductor thin films.

Ongoing research is investigating the metabolic stability and toxicity profile of 2,2'-Bis(trifluoromethyl)-5-fluorobiphenyl derivatives. Preliminary ADME studies indicate favorable pharmacokinetic properties, with the fluorinated groups potentially reducing oxidative metabolism. However, researchers caution that the high lipophilicity may require structural modifications to optimize drug-like properties for certain therapeutic applications.

Future directions for research on this compound include exploring its use in PROTAC (proteolysis targeting chimera) designs, where its rigidity and ability to engage in hydrophobic interactions could be advantageous. Additionally, several pharmaceutical companies have included derivatives of this scaffold in their fragment-based drug discovery libraries, recognizing its potential for generating novel lead compounds across multiple therapeutic areas.